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Compound of Interest

Compound Name: 4-Bromoanisole

Cat. No.: B123540

The safe and compliant disposal of 4-Bromoanisole is a critical aspect of laboratory safety and
environmental responsibility. This guide provides essential information for researchers,
scientists, and drug development professionals on the proper procedures for handling and
disposing of this chemical, ensuring adherence to safety protocols and regulatory
requirements.

Immediate Safety and Handling

4-Bromoanisole (CAS No. 104-92-7), also known as 1-Bromo-4-methoxybenzene, is a
chemical that requires careful handling due to its potential hazards. It is classified as a skin
irritant and is harmful if swallowed.[1][2] In case of exposure, immediate first aid measures
should be taken. For skin contact, wash off immediately with plenty of water for at least 15
minutes.[3][4] Eye contact requires rinsing with plenty of water for at least 15 minutes, and
medical attention should be sought.[3][4] If inhaled, the individual should be moved to fresh air.

[3][4]

Personal Protective Equipment (PPE) is mandatory when handling 4-Bromoanisole to
minimize exposure. This includes safety goggles with side shields, chemical-resistant gloves,
and appropriate protective clothing.[1][4][5]

Quantitative Data and Hazard Profile

For quick reference, the key physical properties and hazard information for 4-Bromoanisole
are summarized below.
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Property Value Reference
CAS Number 104-92-7 [3]
Molecular Formula C7H7Bro [6]
Molecular Weight 187.03 g/mol [6]
Appearance Clear, colorless liquid [31[5]
Melting Point 9-10°C [3][6]
Boiling Point 223 °C [31[6]

Flash Point 94 °C [31[6]

o Strong oxidizing agents,
Incompatibilities _ [31[4]
Strong acids

B Carbon monoxide, Carbon
Hazardous Decomposition o ) [4][5]
dioxide, Hydrogen halides

Experimental Protocol for Disposal

The proper disposal of 4-Bromoanisole must be conducted in accordance with local, regional,
and national hazardous waste regulations.[3][4] It is the responsibility of the chemical waste
generator to properly classify the waste.[3][4] The following protocol outlines the general steps
for the disposal of unused or waste 4-Bromoanisole.

Materials:

Waste 4-Bromoanisole (liquid or solid)

Inert absorbent material (e.g., sand, silica gel, vermiculite)[3][4]

Compatible hazardous waste container with a screw-on cap[7][8]

Secondary containment bin[8]

Hazardous waste labels
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o Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat
Procedure:
o Waste Identification and Segregation:

o Clearly label the waste 4-Bromoanisole.

o Segregate it from incompatible materials, particularly strong oxidizing agents and strong
acids.[3][4][7]

o Containment of Liquid Waste:
o If dealing with liquid 4-Bromoanisole, ensure it is in a sealed, leak-proof container.

o If the original container is compromised, transfer the waste to a new, compatible container
with a secure screw-on cap.[8][9]

o Place the primary waste container in a secondary containment bin to prevent spills.[8]
o Handling of Solid Waste and Spills:
o For spills, absorb the 4-Bromoanisole with an inert material like sand or silica gel.[3][4][5]
o Carefully scoop the absorbed material into a designated hazardous waste container.[10]
o For solid 4-Bromoanisole, transfer it directly into a labeled hazardous waste container.
o Waste Labeling and Storage:

o Affix a completed hazardous waste label to the container. The label should include the
chemical name ("4-Bromoanisole"), concentration, and hazard warnings.

o Store the sealed waste container in a designated satellite accumulation area.[7] This area
should be cool, dry, and well-ventilated.[3][5]

o Keep the waste container closed except when adding more waste.[3][9]

e Disposal Request:
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o Arrange for the collection of the hazardous waste by your institution's Environmental
Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[8]

[11] Do not pour 4-Bromoanisole down the drain or dispose of it in regular trash.[3][10]
[12]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-Bromoanisole.
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4-Bromoanisole Disposal Workflow

Waste Generation & ldentification

Waste 4-Bromoanisole Generated

;

Identify as Hazardous Waste

nitiate Disposal Protocol

Handling & C(v)ntainment

Don Appropriate PPE

. A
Liquid Waste Solid/Contaminated Debris

/ \

Transfer to Labeled, Sealed Container Package in Labeled, Sealed Container

N

Place in Secondary Containment

/
S%{Qge & E/lsposal

Store in Satellite Accumulation Area

;

Request EH&S/Contractor Pickup

Proper Disposal via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Bromoanisole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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